Cas no 1416337-71-7 (Tert-butyl (6-bromoimidazo[1,2-A]pyridin-2-YL)carbamate)

• Product Name: Tert-butyl (6-bromoimidazo[1,2-A]pyridin-2-YL)carbamate
• CAS No: 1416337-71-7
• MF: C₁₂H₁₄BrN₃O₂
• MW: 312.16246175766
• CID: 2855130
• Update Time: 2025-06-08

Tert-butyl (6-bromoimidazo[1,2-A]pyridin-2-YL)carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (6-BROMOIMIDAZO[1,2-A]PYRIDIN-2-YL)CARBAMATE
• Tert-butyl (6-bromoimidazo[1,2-A]pyridin-2-YL)carbamate

• Inchi： 1S/C12H14BrN3O2/c1-12(2,3)18-11(17)15-9-7-16-6-8(13)4-5-10(16)14-9/h4-7H,1-3H3,(H,15,17)
• InChI Key： CVFSEQLJCKCZSS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(=CN2C=1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 3.4
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Tert-butyl (6-bromoimidazo[1,2-A]pyridin-2-YL)carbamate

Introduction to Tert-butyl (6-bromoimidazo[1,2-A]pyridin-2-yl)carbamate (CAS No. 1416337-71-7)

Tert-butyl (6-bromoimidazo[1,2-A]pyridin-2-yl)carbamate, with the chemical formula corresponding to its CAS number 1416337-71-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of imidazopyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The structure of Tert-butyl (6-bromoimidazo[1,2-A]pyridin-2-yl)carbamate features a brominated imidazo[1,2-A]pyridine core, which is a key moiety that contributes to its unique chemical and biological properties. The presence of a carbamate group at the 2-position of the imidazo[1,2-A]pyridine ring enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their potential as pharmacological agents. The brominated imidazo[1,2-A]pyridine scaffold has been particularly studied for its ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. This has led to its exploration in the development of drugs targeting diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of Tert-butyl (6-bromoimidazo[1,2-A]pyridin-2-yl)carbamate is its versatility as a building block in medicinal chemistry. The bromine atom at the 6-position provides a handle for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing chemists to introduce additional substituents and tailor the compound's properties for specific applications.

Recent studies have highlighted the potential of imidazopyridine derivatives as inhibitors of kinases and other enzyme targets. For instance, modifications of the imidazo[1,2-A]pyridine core have been shown to disrupt aberrant signaling pathways that are often dysregulated in cancer cells. The carbamate group in Tert-butyl (6-bromoimidazo[1,2-A]pyridin-2-yl)carbamate can also serve as a site for covalent bond formation with biological targets, enhancing drug binding affinity and duration of action.

The synthesis of Tert-butyl (6-bromoimidazo[1,2-A]pyridin-2-yl)carbamate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it must be conducted under conditions that prevent over-bromination or side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective functionalization of the imidazo[1,2-A]pyridine ring.

In the context of drug discovery pipelines, Tert-butyl (6-bromoimidazo[1,2-A]pyridin-2-yl)carbamate has been utilized in high-throughput screening campaigns to identify lead compounds with desirable pharmacological profiles. Its structural features make it an attractive candidate for further derivatization to improve solubility, bioavailability, and metabolic stability. Computational modeling and molecular docking studies have also been employed to predict how this compound might interact with biological targets.

The pharmaceutical industry continues to invest in the development of novel heterocyclic compounds due to their vast potential in therapeutic applications. Imidazopyridines are no exception and have shown promise in treating a wide range of diseases. The unique combination of structural flexibility and biological activity makes compounds like Tert-butyl (6-bromoimidazo[1,2-A]pyridin-2-yl)carbamate invaluable tools for medicinal chemists.

As research progresses, new synthetic methodologies and biotechnological approaches are being developed to enhance the accessibility and utility of these complex molecules. The integration of machine learning and artificial intelligence into drug discovery processes has also accelerated the identification of promising candidates for further development. This interdisciplinary approach is crucial for translating laboratory findings into viable therapeutic agents.

In conclusion, Tert-butyl (6-bromoimidazo[1,2-A]pyridin-2-yl)carbamate represents a significant advancement in pharmaceutical chemistry due to its structural complexity and potential biological activity. Its role as a versatile intermediate and lead compound underscores its importance in ongoing drug discovery efforts. As our understanding of biological systems continues to expand, compounds like this will undoubtedly play a pivotal role in developing innovative treatments for various diseases.